molecular formula C15H14N2O4 B5760325 2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide

2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide

Cat. No. B5760325
M. Wt: 286.28 g/mol
InChI Key: NTDVWNPNGHPTSY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide, also known as MHY1485, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This molecule belongs to the class of benzohydrazide derivatives and has been shown to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of 2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide involves the activation of the mTOR pathway, which is a key regulator of cell growth and metabolism. 2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide has been shown to activate the mTOR pathway by inhibiting the activity of the negative regulator, tuberous sclerosis complex 2 (TSC2). This leads to the activation of downstream targets, such as S6K1 and 4EBP1, which are involved in protein synthesis and cell growth.
Biochemical and Physiological Effects:
2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the expression of anti-oxidant enzymes, such as superoxide dismutase (SOD) and catalase, which protect cells from oxidative stress. It has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the pathogenesis of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide in lab experiments is its ability to activate the mTOR pathway, which is a key regulator of cell growth and metabolism. This makes it a useful tool for studying the mechanisms underlying various diseases. However, one of the limitations of using 2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use in the treatment of cancer, as it has been shown to possess anti-tumor properties. Additionally, further studies are needed to determine the optimal dosage and administration of 2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide for therapeutic use.

Synthesis Methods

The synthesis of 2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide involves the reaction of 3-methylbenzohydrazide with 2,4-dihydroxybenzaldehyde in the presence of a suitable catalyst. The reaction proceeds through a condensation reaction to form the final product.

Scientific Research Applications

2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to possess anti-inflammatory, anti-tumor, and anti-oxidant properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.

properties

IUPAC Name

2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H14N2O4/c1-9-3-2-4-10(7-9)14(20)16-17-15(21)12-6-5-11(18)8-13(12)19/h2-8,18-19H,1H3,(H,16,20)(H,17,21)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NTDVWNPNGHPTSY-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)C(=O)NNC(=O)C2=C(C=C(C=C2)O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H14N2O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

286.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.